1-{3-[(1-Naphthyloxy)methyl]benzoyl}pyrrolidine

• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol
• IUPAC Name: [3-(naphthalen-1-yloxymethyl)phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C22H21NO2/c24-22(23-13-3-4-14-23)19-10-5-7-17(15-19)16-25-21-12-6-9-18-8-1-2-11-20(18)21/h1-2,5-12,15H,3-4,13-14,16H2
• InChI Key: BQALUBOIUUIRLS-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC(=CC=C2)COC3=CC=CC4=CC=CC=C43
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)COC3=CC=CC4=CC=CC=C43

Description

1-{3-[(1-Naphthyloxy)methyl]benzoyl}pyrrolidine, also known as JNJ-5207852, is a synthetic compound that has been studied for its potential therapeutic applications.

Mechanism of Action

1-{3-[(1-Naphthyloxy)methyl]benzoyl}pyrrolidine acts as an antagonist at the kappa opioid receptor, which is involved in pain management, addiction, and mood disorders. By blocking the activity of this receptor, 1-{3-[(1-Naphthyloxy)methyl]benzoyl}pyrrolidine can reduce pain, decrease drug-seeking behavior, and improve mood.
Biochemical and Physiological Effects
1-{3-[(1-Naphthyloxy)methyl]benzoyl}pyrrolidine has been shown to have several biochemical and physiological effects. It has been shown to reduce pain in animal models of acute and chronic pain, and it has also been shown to reduce drug-seeking behavior in animal models of addiction. In addition, 1-{3-[(1-Naphthyloxy)methyl]benzoyl}pyrrolidine has been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{3-[(1-Naphthyloxy)methyl]benzoyl}pyrrolidine in lab experiments is its specificity for the kappa opioid receptor. This allows researchers to study the effects of blocking this receptor without affecting other opioid receptors. However, one limitation of using 1-{3-[(1-Naphthyloxy)methyl]benzoyl}pyrrolidine is its limited solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 1-{3-[(1-Naphthyloxy)methyl]benzoyl}pyrrolidine. One direction is to further explore its potential therapeutic applications in pain management, addiction treatment, and mood disorders. Another direction is to develop more potent and selective kappa opioid receptor antagonists that can be used in clinical settings. Finally, future research could focus on understanding the long-term effects of blocking the kappa opioid receptor, including potential side effects and the development of tolerance.

Synthesis Methods

The synthesis of 1-{3-[(1-Naphthyloxy)methyl]benzoyl}pyrrolidine involves several steps. The first step is the reaction of 1-naphthol with benzyl chloride to form 1-(benzyloxy)naphthalene. The second step is the reaction of 1-(benzyloxy)naphthalene with 3-(bromomethyl)benzoyl chloride to form 1-{3-[(1-naphthyloxy)methyl]benzoyl}pyrrolidine. The final product is then purified using column chromatography.

Scientific Research Applications

1-{3-[(1-Naphthyloxy)methyl]benzoyl}pyrrolidine has been studied for its potential therapeutic applications in several areas, including pain management, addiction treatment, and mood disorders. It has been shown to have analgesic effects in animal models of pain, and it has also been studied as a potential treatment for opioid addiction. In addition, 1-{3-[(1-Naphthyloxy)methyl]benzoyl}pyrrolidine has been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety.